Cas no 845551-45-3 (3-(2'-Chlorobenzyloxy)phenylboronic Acid)

3-(2'-Chlorobenzyloxy)phenylboronic Acid structure
845551-45-3 structure
Product Name:3-(2'-Chlorobenzyloxy)phenylboronic Acid
CAS No:845551-45-3
MF:C13H12BClO3
MW:262.496582984924
MDL:MFCD05865198
CID:716342
PubChem ID:24882734
Update Time:2025-04-19

3-(2'-Chlorobenzyloxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (3-((2-Chlorobenzyl)oxy)phenyl)boronic acid
    • [3-[(2-chlorophenyl)methoxy]phenyl]boronic acid
    • 3-(2'-CHLOROBENZYLOXY)PHENYLBORONIC ACID
    • 3-(2-Chlorobenzyloxy)phenylboronic acid
    • Boronic acid,B-[3-[(2-chlorophenyl)methoxy]phenyl]-
    • {3-[(2-Chlorophenyl)methoxy]phenyl}boronic acid
    • AB22959
    • OR360905
    • AX8280845
    • X2298
    • CS-0174182
    • VIB55145
    • AKOS009319816
    • (3-((2-Chlorobenzyl)oxy)phenyl)boronicacid
    • D93173
    • DTXSID30584505
    • MFCD05865198
    • A864087
    • SCHEMBL21763
    • BP-11442
    • 845551-45-3
    • AS-55261
    • 3-(2''-Chlorobenzyloxy)phenylboronic Acid
    • 3-[(2-CHLOROPHENYL)METHOXY]PHENYLBORONIC ACID
    • 3-(2'-Chlorobenzyloxy)phenylboronic Acid
    • MDL： MFCD05865198
    • Inchi： 1S/C13H12BClO3/c15-13-7-2-1-4-10(13)9-18-12-6-3-5-11(8-12)14(16)17/h1-8,16-17H,9H2
    • InChI Key： XHGOCNFADOJUMW-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=CC=1COC1C=CC=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 262.05700
  • Monoisotopic Mass: 262.0568021g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7

Experimental Properties

  • Density: Not available
  • Melting Point: 153-158 °C (lit.)
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.605
  • PSA: 49.69000
  • LogP: 1.59880
  • Vapor Pressure: Not available

3-(2'-Chlorobenzyloxy)phenylboronic Acid Security Information

3-(2'-Chlorobenzyloxy)phenylboronic Acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-(2'-Chlorobenzyloxy)phenylboronic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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(3-((2-Chlorobenzyl)oxy)phenyl)boronic acid
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eNovation Chemicals LLC
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TRC
C427588-10mg
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C427588-50mg
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C427588-100mg
3-(2'-Chlorobenzyloxy)phenylboronic Acid
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 $87.00 2023-05-18
TRC
C427588-250mg
3-(2'-Chlorobenzyloxy)phenylboronic Acid
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eNovation Chemicals LLC
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